3-[5-(1,3-benzodioxol-5-ylmethylene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]-N-cyclohexylpropanamide

• Molecular Formula: C20H22N2O4S2
• Molecular Weight: 418.5 g/mol
• IUPAC Name: 3-[(5Z)-5-(1,3-benzodioxol-5-ylmethylidene)-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]-N-cyclohexylpropanamide
• InChI: InChI=1S/C20H22N2O4S2/c23-18(21-14-4-2-1-3-5-14)8-9-22-19(24)17(28-20(22)27)11-13-6-7-15-16(10-13)26-12-25-15/h6-7,10-11,14H,1-5,8-9,12H2,(H,21,23)/b17-11-
• InChI Key: ZRZADLYHITXNCO-BOPFTXTBSA-N
• Isomeric SMILES: C1CCC(CC1)NC(=O)CCN2C(=O)/C(=C/C3=CC4=C(C=C3)OCO4)/SC2=S
• SMILES: C1CCC(CC1)NC(=O)CCN2C(=O)C(=CC3=CC4=C(C=C3)OCO4)SC2=S

Description

3-[5-(1,3-benzodioxol-5-ylmethylene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]-N-cyclohexylpropanamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is commonly referred to as BZML or BZM, and it has been shown to have a wide range of biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of BZML is not fully understood, but it is believed to act as a modulator of various neurotransmitters and receptors in the brain. It has been shown to increase the release of dopamine and acetylcholine, which are important neurotransmitters involved in motor control and cognitive function.
Biochemical and Physiological Effects:
BZML has been shown to have a wide range of biochemical and physiological effects. It has been shown to improve cognitive function, increase motor activity, and reduce inflammation. It has also been shown to have potential applications in the treatment of cardiovascular disease, as it has been shown to reduce blood pressure and improve endothelial function.

Advantages and Limitations for Lab Experiments

One of the main advantages of using BZML in scientific research is its ability to modulate various neurotransmitters and receptors in the brain. This makes it a valuable tool for studying the central nervous system. However, one of the limitations of using BZML is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are many potential future directions for research on BZML. One area of research could focus on its potential applications in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Another area of research could focus on its potential applications in the treatment of cancer, as it has been shown to have anti-tumor activity in some studies. Additionally, further research could be conducted to better understand the mechanism of action of BZML and its potential side effects.

Synthesis Methods

The synthesis of BZML involves the reaction of 1,3-benzodioxole-5-carboxaldehyde with thiosemicarbazide in the presence of acetic acid and sodium acetate. The resulting product is then reacted with cyclohexylamine and propanoyl chloride to yield the final compound.

Scientific Research Applications

BZML has been used in a variety of scientific research applications, including studies on the central nervous system, cardiovascular system, and immune system. It has been shown to have potential applications in the treatment of various diseases, including Alzheimer's disease, Parkinson's disease, and cancer.